2-(2,4-dichlorophenoxy)-N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[3-(6-oxo-3-phenylpyridazin-1-yl)propyl]acetamide
• InChI: InChI=1S/C21H19Cl2N3O3/c22-16-7-9-19(17(23)13-16)29-14-20(27)24-11-4-12-26-21(28)10-8-18(25-26)15-5-2-1-3-6-15/h1-3,5-10,13H,4,11-12,14H2,(H,24,27)
• InChI Key: SSAMWCQBVFZPSG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCCNC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H19Cl2N3O3
• Molecular Weight: 432.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(3-(6-oxo-3-phenylpyridazin-1(6H)-yl)propyl)acetamide, commonly known as DPA, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme HSP90, which plays a critical role in the folding, stabilization, and degradation of many proteins in the cell. DPA has been shown to have a range of biochemical and physiological effects, and its mechanism of action has been extensively studied.

Mechanism of Action

DPA works by binding to the ATP-binding site of HSP90, which prevents the binding of ATP and the subsequent conformational changes that are required for the stabilization of client proteins. This leads to the degradation of client proteins by the proteasome, which results in the inhibition of cell growth and the induction of apoptosis.
Biochemical and Physiological Effects:
DPA has been shown to have a range of biochemical and physiological effects, including the inhibition of cell growth and the induction of apoptosis in cancer cells. It has also been shown to have anti-inflammatory effects by inhibiting the production of cytokines and chemokines that are involved in the inflammatory response. In addition, DPA has been shown to have neuroprotective effects by inhibiting the aggregation of misfolded proteins that are associated with neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPA in lab experiments is its potency and specificity for HSP90. This allows researchers to study the role of HSP90 in various cellular processes with a high degree of accuracy. However, one limitation of using DPA is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on DPA, including the development of more potent and selective inhibitors of HSP90, the identification of new client proteins that are dependent on HSP90 for their stability, and the development of new therapeutic strategies for the treatment of cancer and other diseases that are associated with HSP90 dysregulation. In addition, further research is needed to understand the potential toxicity of DPA and to develop strategies to minimize its toxicity in vivo.

Scientific Research Applications

DPA has been extensively used in scientific research as a tool to study the role of HSP90 in various cellular processes. It has been shown to inhibit the growth of cancer cells by inducing the degradation of oncogenic proteins that are dependent on HSP90 for their stability. DPA has also been shown to have anti-inflammatory effects by inhibiting the production of cytokines and chemokines that are involved in the inflammatory response. In addition, DPA has been used to study the role of HSP90 in the regulation of the immune system, as well as in the development of neurodegenerative diseases such as Alzheimer's and Parkinson's.